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Introduction
Onatasertib (also known as CC-223) is a potent and selective, orally bioavailable inhibitor of

the mechanistic target of rapamycin (mTOR) kinase.[1][2] As a central regulator of cell growth,

proliferation, metabolism, and survival, mTOR is a critical target in cancer therapy.[2][3]

Onatasertib distinguishes itself by inhibiting both mTOR Complex 1 (mTORC1) and mTOR

Complex 2 (mTORC2), offering a broader blockade of the PI3K/AKT/mTOR signaling pathway.

[1][4][5] This document provides detailed application notes and protocols for researchers to

effectively measure the inhibitory activity of Onatasertib on mTOR kinase in both biochemical

and cellular contexts.

Mechanism of Action
Onatasertib is an ATP-competitive inhibitor of mTOR kinase.[6] By binding to the kinase

domain of mTOR, it prevents the phosphorylation of downstream substrates, thereby inhibiting

the signaling cascades of both mTORC1 and mTORC2.[4][5] The inhibition of mTORC1 leads

to reduced phosphorylation of key effectors like S6 ribosomal protein (S6RP) and eukaryotic

translation initiation factor 4E-binding protein 1 (4E-BP1), resulting in the suppression of protein

synthesis.[1] The inhibition of mTORC2 is primarily observed through the reduced

phosphorylation of Akt at serine 473 (S473), which impacts cell survival and metabolism.[1]
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Quantitative Data Summary
The inhibitory potency of Onatasertib has been characterized in various assays. The following

tables summarize the key quantitative data for easy comparison.

Table 1: In Vitro Kinase and Cellular Assay Data for Onatasertib

Assay Type Target/Cell Line IC50 Value Reference

Biochemical Kinase

Assay
mTOR Kinase 16 nM [1]

Cellular Assay

(Western Blot)

pS6RP (S6 Ribosomal

Protein)
27 - 184 nM [1]

Cellular Assay

(Western Blot)

p4E-BP1 (eIF4E-

binding protein 1)
120 - 1050 nM [1]

Cellular Assay

(Western Blot)
pAKT (S473) 11 - 150 nM [1]

Table 2: Selectivity of Onatasertib

Kinase IC50 Value
Fold Selectivity (vs.
mTOR)

Reference

PI3K-α 4.0 µM >200-fold [1]

DNA-PK 0.84 µM ~52-fold [1]

FLT4 0.651 µM ~40-fold [1]

cFMS 0.028 µM ~1.75-fold [1]

Signaling Pathway and Experimental Workflow
To visualize the mechanism of Onatasertib and the experimental procedures, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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